Cas no 62702-82-3 (Propanedinitrile, [4-(1-methylethylidene)cyclohexylidene]-)

• Product name: Propanedinitrile, [4-(1-methylethylidene)cyclohexylidene]-
• CAS No: 62702-82-3
• MF: C₁₂H₁₄N₂
• MW: 186.25296
• CID: 434676
• PubChem ID: 71383665

Propanedinitrile, [4-(1-methylethylidene)cyclohexylidene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [4-(1-methylethylidene)cyclohexylidene]-
• 2-(4-propan-2-ylidenecyclohexylidene)propanedinitrile
• DTXSID90805965
• 62702-82-3
• [4-(Propan-2-ylidene)cyclohexylidene]propanedinitrile

• Inchi： InChI=1S/C12H14N2/c1-9(2)10-3-5-11(6-4-10)12(7-13)8-14/h3-6H2,1-2H3
• InChI Key： VULCZWJDIIFRMK-UHFFFAOYSA-N
• SMILES： CC(=C1CCC(=C(C#N)C#N)CC1)C

Computed Properties

• Exact Mass: 186.11582
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 47.58